Cas no 2229029-29-0 (3-(4-bromofuran-2-yl)oxyazetidine)

• Product Name: 3-(4-bromofuran-2-yl)oxyazetidine
• CAS No: 2229029-29-0
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 6143616
• PubChem ID: 165649762
• Update Time: 2025-06-26

3-(4-bromofuran-2-yl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromofuran-2-yl)oxyazetidine
• 2229029-29-0
• 3-[(4-bromofuran-2-yl)oxy]azetidine
• EN300-1917904

• Inchi： 1S/C7H8BrNO2/c8-5-1-7(10-4-5)11-6-2-9-3-6/h1,4,6,9H,2-3H2
• InChI Key： RUTVASACZAZRIW-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)OC1CNC1

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-(4-bromofuran-2-yl)oxyazetidine

Professional Introduction to 3-(4-bromofuran-2-yl)oxyazetidine (CAS No. 2229029-29-0)

3-(4-bromofuran-2-yl)oxyazetidine, identified by the chemical formula C₇H₆BrNO₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a unique structural motif that has garnered considerable attention from researchers due to its potential applications in drug development and medicinal chemistry. The presence of both a brominated furan ring and an azetidine moiety makes it a versatile intermediate for constructing more complex molecular architectures.

The compound's molecular structure, characterized by its 3-(4-bromofuran-2-yl)oxyazetidine core, provides a scaffold that can be modified through various chemical reactions. These modifications are crucial for tailoring the pharmacological properties of the molecule, making it an attractive candidate for further exploration in medicinal chemistry. The bromine substituent at the 4-position of the furan ring enhances its reactivity, allowing for subsequent functionalization via cross-coupling reactions, nucleophilic substitutions, or other synthetic transformations.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Among these, azetidine derivatives have shown promise in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of a furan ring into the azetidine framework introduces additional electronic and steric properties that can influence the biological activity of the molecule. This combination has led to several studies exploring the synthesis and biological evaluation of related compounds.

One of the most compelling aspects of 3-(4-bromofuran-2-yl)oxyazetidine is its utility as a building block in drug discovery. Researchers have leveraged its structural features to develop new scaffolds with enhanced binding affinity and selectivity for target proteins. For instance, studies have demonstrated its role in generating inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The bromine atom serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents at strategic positions within the molecule.

The synthesis of 3-(4-bromofuran-2-yl)oxyazetidine typically involves multi-step organic transformations starting from readily available precursors. A common approach includes the bromination of 2-furoic acid followed by condensation with an appropriate azetidine derivative. These steps highlight the compound's accessibility and feasibility for large-scale production, which is essential for both academic research and industrial applications.

Recent advancements in synthetic methodologies have further improved the efficiency and scalability of producing 3-(4-bromofuran-2-yl)oxyazetidine. For example, catalytic asymmetric methods have been employed to introduce stereogenic centers into the molecule with high enantioselectivity. Such developments not only enhance the synthetic toolbox but also expand the range of possible derivatives that can be explored.

Beyond its synthetic utility, 3-(4-bromofuran-2-yl)oxyazetidine has also been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. These findings have spurred further research into optimizing its structure to improve potency and reduce potential side effects. The integration of computational modeling and high-throughput screening techniques has accelerated this process by allowing rapid evaluation of numerous derivatives.

The role of computational chemistry in understanding the properties of 3-(4-bromofuran-2-yl)oxyazetidine cannot be overstated. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping to rationalize structure-activity relationships. These insights are invaluable for guiding experimental efforts and designing more effective drug candidates.

In conclusion, 3-(4-bromofuran-2-yl)oxyazetidine represents a promising compound in pharmaceutical chemistry with diverse applications in drug discovery and synthesis. Its unique structural features make it a valuable intermediate for constructing complex molecules with potential therapeutic benefits. As research continues to uncover new synthetic strategies and biological activities, this compound is poised to play an increasingly important role in the development of novel treatments for various diseases.